Cas no 1335042-30-2 (3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline)

• Product Name: 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline
• CAS No: 1335042-30-2
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5524233
• Update Time: 2025-10-18

3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline
• Methanone, (3'-amino[1,1'-biphenyl]-4-yl)-1-piperidinyl-

• Inchi： 1S/C18H20N2O/c19-17-6-4-5-16(13-17)14-7-9-15(10-8-14)18(21)20-11-2-1-3-12-20/h4-10,13H,1-3,11-12,19H2
• InChI Key： MDPACWIAAZKTAA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=CC(N)=C2)C=C1)(N1CCCCC1)=O

Additional information on 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline

Compound CAS No. 1335042-30-2: 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline

Compound CAS No. 1335042-30-2, also known as 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, particularly in the design of bioactive molecules with tailored functionalities.

The molecular structure of 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline consists of a piperidine ring connected via a carbonyl group to a phenyl ring, which is further substituted with an aniline group at the meta position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions and applications. The piperidine moiety contributes to the compound's ability to form hydrogen bonds, while the phenyl and aniline groups enhance its electronic properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents, particularly in the context of enzyme inhibition and receptor targeting. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammatory processes.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science, particularly in the synthesis of advanced polymers and hybrid materials. Its ability to undergo polymerization under specific conditions has opened new avenues for the creation of high-performance materials with tailored mechanical and thermal properties.

The synthesis of Compound CAS No. 1335042-30-2 typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yield rates. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental standpoint, researchers have also examined the biodegradability and eco-friendly properties of this compound. Studies suggest that under controlled conditions, 3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline can undergo enzymatic degradation, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, Compound CAS No. 1335042-30-2 (3-{4-[(Piperidin-1-yl)carbonyl]phenyl}aniline) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in pharmaceuticals, materials science, and beyond.